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Compound of Interest

Compound Name: 2-(Methoxymethyl)pyridine

Cat. No.: B1295691 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the structural formula, properties,

synthesis, and analysis of 2-(Methoxymethyl)pyridine and its key structural isomers. This

information is critical for professionals in drug discovery and organic synthesis, where pyridine

derivatives are common structural motifs.

Introduction to 2-(Methoxymethyl)pyridine
2-(Methoxymethyl)pyridine is a heterocyclic organic compound featuring a pyridine ring

substituted at the 2-position with a methoxymethyl group. Its chemical formula is C₇H₉NO, and

it has a molecular weight of 123.15 g/mol .[1] This compound and its isomers are valuable

intermediates in the synthesis of pharmaceuticals and other fine chemicals.[2][3][4] The

pyridine moiety can engage in hydrogen bonding and modulate the electronic properties of a

molecule, making it a significant scaffold in medicinal chemistry.

Structural Formula:

SMILES: COCC1=CC=CC=N1[1][5]

InChI: InChI=1S/C7H9NO/c1-9-6-7-4-2-3-5-8-7/h2-5H,6H2,1H3[1]

CAS Number: 23579-92-2[1]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b1295691?utm_src=pdf-interest
https://www.benchchem.com/product/b1295691?utm_src=pdf-body
https://www.benchchem.com/product/b1295691?utm_src=pdf-body
https://www.benchchem.com/product/b1295691?utm_src=pdf-body
https://www.benchchem.com/pdf/Technical_Support_Center_Synthesis_of_4_Methoxy_3_5_dimethylpyridin_2_yl_methanol.pdf
https://pubs.acs.org/doi/pdf/10.1021/ja01482a043
https://www.benchchem.com/pdf/A_Comparative_Guide_to_the_Spectroscopic_Data_of_2_3_and_4_Cyanopyridine_Isomers.pdf
https://www.rsc.org/suppdata/d0/ra/d0ra00265h/d0ra00265h1.pdf
https://www.benchchem.com/pdf/Technical_Support_Center_Synthesis_of_4_Methoxy_3_5_dimethylpyridin_2_yl_methanol.pdf
https://m.chemicalbook.com/SpectrumEN_694-85-9_1HNMR.htm
https://www.benchchem.com/pdf/Technical_Support_Center_Synthesis_of_4_Methoxy_3_5_dimethylpyridin_2_yl_methanol.pdf
https://www.benchchem.com/pdf/Technical_Support_Center_Synthesis_of_4_Methoxy_3_5_dimethylpyridin_2_yl_methanol.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1295691?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Structural Isomers of 2-(Methoxymethyl)pyridine
The structural isomers of 2-(Methoxymethyl)pyridine with the same molecular formula,

C₇H₉NO, can be categorized into positional isomers and functional group isomers.

Positional Isomers
These isomers differ in the position of the methoxymethyl group on the pyridine ring.

3-(Methoxymethyl)pyridine: The methoxymethyl group is at the 3-position.

4-(Methoxymethyl)pyridine: The methoxymethyl group is at the 4-position.[2]

Functional Group Isomers
These isomers have different functional groups while maintaining the same molecular formula.

Key examples include:

Methoxypyridines: The methoxy group is directly attached to the pyridine ring, and a methyl

group is also on the ring.

Examples include various isomers of methyl-methoxypyridine.

N-Methyl-pyridones: These isomers feature a methyl group on the nitrogen atom of the

pyridine ring and a carbonyl group.

N-Methyl-2-pyridone: A common and stable isomer.

Aminophenoxymethanes: These are isomers where the aromatic ring is a benzene ring with

an amino and a methoxy group.

Physical and Chemical Properties
The physical and chemical properties of 2-(Methoxymethyl)pyridine and its isomers are

summarized in the table below. These properties are crucial for their handling, separation, and

characterization.
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Compound
Molecular
Formula

Molecular
Weight (
g/mol )

Boiling
Point (°C)

Melting
Point (°C)

Density
(g/mL)

2-

(Methoxymet

hyl)pyridine

C₇H₉NO 123.15[1]

177.6 at 760

mmHg

(Predicted)

N/A
1.01

(Predicted)

3-

(Methoxymet

hyl)pyridine

C₇H₉NO 123.15[6]
177.6 at 760

mmHg[6]
N/A 1.01[6]

4-

(Methoxymet

hyl)pyridine

C₇H₉NO 123.15 N/A N/A N/A

N-Methyl-2-

pyridone
C₆H₇NO 109.13[7]

250 at 740

mmHg[7]
30-32[7]

1.112 at 25

°C[7]

2-

Methoxypyridi

ne

C₆H₇NO 109.13 142 N/A 1.038 at 25°C

3-

Methoxypyridi

ne

C₆H₇NO 109.13[8]
65 at 15

mmHg[8]
N/A

1.083 at 25

°C[8]

4-

Methoxypyridi

ne

C₆H₇NO 109.13[9] N/A N/A N/A

Note: "N/A" indicates that reliable experimental data was not readily available in the searched

sources. Some values are predicted and should be treated as estimates.

Experimental Protocols
Detailed experimental protocols are essential for the synthesis and analysis of these

compounds in a research setting.

Synthesis of N-Methyl-2-pyridone
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A common method for the synthesis of N-Methyl-2-pyridone involves the methylation of 2-

pyridone or the oxidation of 1-methylpyridinium salts. A detailed procedure for the oxidation of

1-methylpyridinium methyl sulfate is provided by Organic Syntheses.

Procedure Outline:

Preparation of 1-Methylpyridinium Methyl Sulfate: Dry pyridine is reacted with dimethyl

sulfate. The reaction mixture is heated to ensure completion.

Oxidation: The crude pyridinium salt is dissolved in water and cooled. Separate solutions of

potassium ferricyanide and sodium hydroxide are added dropwise while maintaining a low

temperature.

Extraction and Purification: The reaction mixture is saturated with potassium carbonate, and

the product is extracted with a suitable solvent (e.g., a mixture of alcohol and ether). The

solvent is removed, and the residue is distilled under reduced pressure to yield pure 1-

methyl-2-pyridone.

General Synthesis of (Methoxymethyl)pyridine Isomers
The synthesis of 2-, 3-, and 4-(methoxymethyl)pyridine can be achieved through various

synthetic routes, often starting from the corresponding pyridinecarboxylic acid, cyanopyridine,

or hydroxymethylpyridine.

General Workflow for Synthesis of (Methoxymethyl)pyridines:
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General Synthesis of (Methoxymethyl)pyridines

Starting Materials

Key Intermediates

Final Product

Pyridinecarboxylic Acid

Pyridine Methanol

Reduction (e.g., LiAlH4)

Cyanopyridine

Reduction (e.g., H2/Pd-C)

Hydroxymethylpyridine

Halomethylpyridine

Halogenation (e.g., SOCl2)

Methoxymethylpyridine

Williamson Ether Synthesis (e.g., with CH3I, base)Halogenation

Alkoxidation (e.g., NaOMe)

Click to download full resolution via product page

Caption: General synthetic routes to (methoxymethyl)pyridines.

Spectroscopic Analysis
Nuclear Magnetic Resonance (NMR) and Gas Chromatography-Mass Spectrometry (GC-MS)

are powerful techniques for the identification and characterization of these isomers.
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¹H NMR Spectroscopy: The chemical shifts of the pyridine ring protons are indicative of the

substituent position. For instance, in 2-substituted pyridines, the proton at the 6-position is

typically the most downfield. The methoxymethyl group will show a singlet for the methyl

protons and a singlet for the methylene protons.

¹³C NMR Spectroscopy: The chemical shifts of the carbon atoms in the pyridine ring are also

sensitive to the position of the substituent.

GC-MS Analysis: GC can be used to separate the different isomers based on their boiling

points and polarities. The mass spectra will show a molecular ion peak corresponding to the

molecular weight of the compound (123 g/mol for methoxymethylpyridines) and characteristic

fragmentation patterns that can help in identifying the specific isomer.

Logical Workflow for Isomer Identification:
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Isomer Identification Workflow

MS Analysis NMR Analysis IR Analysis

Identified Isomer

Unknown C7H9NO Isomer

Mass Spectrometry (MS) NMR Spectroscopy (1H, 13C) Infrared (IR) Spectroscopy

Molecular Ion Peak (m/z) Fragmentation Pattern 1H NMR: Chemical Shifts & Coupling 13C NMR: Number of Signals Characteristic Absorptions (e.g., C=O for pyridone)

Correlate Spectroscopic Data

2-(Methoxymethyl)pyridine 3-(Methoxymethyl)pyridine 4-(Methoxymethyl)pyridine N-Methyl-2-pyridone Other Isomers

Click to download full resolution via product page

Caption: A logical workflow for the identification of C₇H₉NO isomers.

Applications in Drug Development and Research
Pyridine derivatives are integral to the development of new therapeutic agents. 2-
(Methoxymethyl)pyridine and its isomers serve as versatile building blocks in the synthesis of

more complex molecules with potential biological activity.[4] For example, they can be used in

the creation of ligands for coordination chemistry, which are essential in catalysis and material

science.[2] The methoxymethyl group can be modified or used as a handle to introduce other

functionalities, allowing for the exploration of structure-activity relationships in drug design.
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Conclusion
2-(Methoxymethyl)pyridine and its structural isomers are important compounds in the fields of

organic synthesis and medicinal chemistry. A thorough understanding of their structures,

properties, and synthetic routes is crucial for their effective utilization in research and

development. This guide provides a foundational overview to aid scientists and researchers in

their work with these valuable pyridine derivatives.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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